molecular formula C15H11NO4 B8358921 4-(3-Cyanopropoxy)-7H-furo[3,2-g][1]benzopyran-7-on

4-(3-Cyanopropoxy)-7H-furo[3,2-g][1]benzopyran-7-on

Cat. No.: B8358921
M. Wt: 269.25 g/mol
InChI Key: KPRRRDROEWAXEN-UHFFFAOYSA-N
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Description

4-(3-Cyanopropoxy)-7H-furo[3,2-g][1]benzopyran-7-on is a useful research compound. Its molecular formula is C15H11NO4 and its molecular weight is 269.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H11NO4

Molecular Weight

269.25 g/mol

IUPAC Name

4-(7-oxofuro[3,2-g]chromen-4-yl)oxybutanenitrile

InChI

InChI=1S/C15H11NO4/c16-6-1-2-7-19-15-10-3-4-14(17)20-13(10)9-12-11(15)5-8-18-12/h3-5,8-9H,1-2,7H2

InChI Key

KPRRRDROEWAXEN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=O)OC2=CC3=C(C=CO3)C(=C21)OCCCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

800 mg (3.956 mmol) of 5-hydroxypsoralen and 0.7 ml (655.5 mg, 6.33 mmol) of 4-chlorobutyronitrile were refluxed in 50 ml of 2-butanone in the presence of an excess (2.6 g) of anhydrous potassium carbonate and catalytic amounts of potassium iodide for 48 hours. The progress of the reaction was monitored by thin layer chromatography. After 48 hours the reaction mixture was concentrated under reduced pressure. The residual oily layer was cooled, diluted with water and acidified with concentrated hydrochloric acid to pH 1. The slurry was stirred for 15-20 min and then filtered. The solids were washed with water to neutral pH, dried bysuction and then further washed with petroleum ether. The dried solids were dissolved in refluxing methanol, treated with charcoal and recrystallized from methanol.
Quantity
800 mg
Type
reactant
Reaction Step One
Quantity
0.7 mL
Type
reactant
Reaction Step One
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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